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Compound of Interest

Compound Name: lodocycloheptane

Cat. No.: B12917931

This technical guide provides a comprehensive overview of iodocycloheptane, focusing on its
molecular properties, synthesis, and molecular weight determination. The information is tailored
for researchers, scientists, and professionals in the field of drug development and organic
chemistry.

Core Molecular Data

lodocycloheptane is a halogenated cycloalkane. Its fundamental molecular properties are
summarized in the table below, providing a quick reference for key quantitative data.

Property Value Reference
Molecular Formula C7Hasl [1]
Molecular Weight 224.08 g/mol [1]
CAS Number 2404-36-6 [1]
IUPAC Name iodocycloheptane [1]

Synthesis of lodocycloheptane

A common and effective method for the synthesis of iodoalkanes from their corresponding
chloro- or bromoalkanes is the Finkelstein reaction.[2][3][4] This nucleophilic substitution
reaction involves the exchange of a halogen atom. The reaction's equilibrium is driven towards
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the product by taking advantage of the differential solubility of the halide salts in the acetone
solvent.[5]

Experimental Protocol: Finkelstein Reaction for
lodocycloheptane Synthesis

This protocol describes the synthesis of iodocycloheptane from chlorocycloheptane.

Materials:

Chlorocycloheptane

e Sodium iodide (Nal)

o Acetone (anhydrous)

» Dichloromethane

o Saturated aqueous sodium thiosulfate (Na2S20s3) solution
» Saturated aqueous sodium chloride (brine) solution

¢ Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0Oa)
e Round-bottom flask

» Reflux condenser

e Heating mantle

e Separatory funnel

 Rotary evaporator

Standard laboratory glassware

Procedure:
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In a round-bottom flask, dissolve chlorocycloheptane in a minimal amount of anhydrous
acetone.

Add a stoichiometric excess of sodium iodide to the solution.

Attach a reflux condenser and heat the mixture to reflux. The reaction progress can be
monitored by thin-layer chromatography (TLC).

Upon completion, allow the reaction mixture to cool to room temperature. The precipitated
sodium chloride can be observed.

Remove the acetone using a rotary evaporator.

To the residue, add dichloromethane and a saturated aqueous solution of sodium thiosulfate
to quench any remaining iodine.

Transfer the mixture to a separatory funnel. Wash the organic layer with brine.
Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and concentrate the organic layer using a rotary evaporator to yield
the crude iodocycloheptane.

The crude product can be further purified by column chromatography on silica gel.
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Synthesis of lodocycloheptane via the Finkelstein Reaction.

Experimental Determination of Molecular Weight

Mass spectrometry is a powerful analytical technique used to determine the molecular weight

of a compound with high accuracy.[6]

Experimental Protocol: Molecular Weight Determination
by Mass Spectrometry

Instrumentation:

A mass spectrometer with an appropriate ionization source (e.g., Electron lonization - EI).

Procedure:

Sample Preparation: A small, pure sample of iodocycloheptane is introduced into the mass
spectrometer.

lonization: In the ion source, the sample molecules are bombarded with a high-energy
electron beam. This process knocks an electron off the molecule, forming a positively
charged molecular ion (M*).[7]

Acceleration: The positively charged ions are then accelerated by an electric field.

Deflection: The accelerated ions pass through a magnetic field, which deflects them based
on their mass-to-charge ratio (m/z). Lighter ions are deflected more than heavier ions.[7]

Detection: A detector records the abundance of ions at each m/z value.

Data Analysis: The resulting mass spectrum plots the relative intensity of ions versus their
m/z ratio. The peak with the highest m/z value that corresponds to the intact molecule is the
molecular ion peak, which directly provides the molecular weight of the compound.[8] For
haloalkanes, the presence of isotopes of the halogen can lead to characteristic patterns in
the mass spectrum.[9][10][11]
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Workflow for Molecular Weight Determination by Mass Spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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